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Compound of Interest

Compound Name: 4-Iodobenzenesulfonyl chloride

Cat. No.: B1203014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Iodobenzenesulfonyl chloride,

a key reagent in organic synthesis and drug development. The document details its chemical

properties, common synonyms, and applications, with a focus on its role in the modification of

peptides and proteins.

Chemical Identity and Synonyms
4-Iodobenzenesulfonyl chloride is an organosulfur compound that is widely recognized by a

variety of names across different chemical contexts and supplier catalogs. A clear

understanding of these synonyms is crucial for effective literature searches and procurement.

The most common synonyms and identifiers for 4-Iodobenzenesulfonyl chloride are

summarized in the table below. These include its formal IUPAC name, CAS registry number for

unambiguous identification, and other trivial or commercial names.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1203014?utm_src=pdf-interest
https://www.benchchem.com/product/b1203014?utm_src=pdf-body
https://www.benchchem.com/product/b1203014?utm_src=pdf-body
https://www.benchchem.com/product/b1203014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Type Identifier

IUPAC Name 4-iodobenzenesulfonyl chloride[1]

CAS Number 98-61-3[1][2]

Common Synonyms Pipsyl chloride[1][2]

p-Iodophenylsulfonyl chloride[1][2]

4-Iodophenylsulfonyl Chloride[1]

Benzenesulfonyl chloride, 4-iodo-[1][2]

4-iodobenzene-1-sulfonyl chloride[1]

p-Iodobenzenesulfonyl chloride[1]

4-Iodobenzenesulphonyl chloride[1]

Iodobenzene-p-sulfonyl chloride[1]

Physicochemical Properties
The physical and chemical properties of 4-Iodobenzenesulfonyl chloride are critical for its

handling, storage, and application in experimental settings. The compound is a solid at room

temperature and is sensitive to moisture.
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Property Value

Molecular Formula C6H4ClIO2S[1][2]

Molecular Weight 302.52 g/mol [1]

Melting Point 80-82 °C (lit.)[2][3]

Boiling Point 319.1±25.0 °C (Predicted)[2]

Solubility

Soluble in ethanol (100 mg/mL, clear to slightly

hazy, colorless to yellow)[2][3]. Reacts with

water[2].

Appearance
White to beige or orange Crystals or Crystalline

Powder[2]

Storage Temperature Under inert gas (nitrogen or Argon) at 2–8 °C[2]

Experimental Applications and Protocols
4-Iodobenzenesulfonyl chloride, often referred to as pipsyl chloride, is a valuable reagent for

the chemical modification of amino acids, peptides, and proteins. Its primary application lies in

the derivatization of primary and secondary amino groups. The sulfonyl chloride moiety reacts

readily with nucleophilic amines to form stable sulfonamides. The iodine atom provides a heavy

atom for X-ray crystallography studies and a site for further chemical modification.

A general experimental workflow for the pipsylation of a peptide is outlined below. This process

is fundamental for researchers looking to utilize this reagent for protein labeling and analysis.
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Incubate at controlled temperature Purification
(e.g., HPLC)

Characterization
(e.g., Mass Spectrometry, X-ray Crystallography)
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Caption: General workflow for the pipsylation of a peptide.

A key application of this derivatization is in the field of proteomics and protein structure

analysis. The introduction of the iodine atom can aid in solving the phase problem in X-ray

crystallography through techniques like single-wavelength anomalous dispersion (SAD) or

multi-wavelength anomalous dispersion (MAD).

The logical relationship for the application of pipsyl chloride in protein crystallography is

illustrated in the following diagram.
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Caption: Application of pipsyl chloride in protein crystallography.

Safety and Handling
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4-Iodobenzenesulfonyl chloride is a corrosive substance that causes severe skin burns and

eye damage. It is also sensitive to moisture and should be handled in a dry, well-ventilated

area.[2] Appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat, should be worn at all times when working with this compound. Storage should

be in a tightly sealed container under an inert atmosphere, such as argon or nitrogen, and at

refrigerated temperatures (2-8 °C).[2]

This guide serves as a foundational resource for professionals engaged in research and

development activities involving 4-Iodobenzenesulfonyl chloride. For detailed experimental

conditions and protocols, it is recommended to consult specific literature relevant to the

intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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